Cas no 56750-14-2 (2(3H)-Oxazolethione, 5-methyl-)

2(3H)-Oxazolethione, 5-methyl- structure
56750-14-2 structure
Product Name:2(3H)-Oxazolethione, 5-methyl-
CAS No:56750-14-2
MF:C4H5NOS
MW:115.153599500656
CID:347971
PubChem ID:13226147
Update Time:2025-04-19

2(3H)-Oxazolethione, 5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Oxazolethione, 5-methyl-
    • 5-methyl-3H-1,3-oxazole-2-thione
    • SCHEMBL6801932
    • SCHEMBL8356299
    • 56750-14-2
    • DTXSID30530042
    • 5-Methyl-1,3-oxazole-2(3H)-thione
    • AKOS017408027
    • AKOS006354168
    • Inchi: 1S/C4H5NOS/c1-3-2-5-4(7)6-3/h2H,1H3,(H,5,7)
    • InChI Key: UJWIVWWFYFDSKX-UHFFFAOYSA-N
    • SMILES: S=C1NC=C(C)O1

Computed Properties

  • Exact Mass: 115.00925
  • Monoisotopic Mass: 115.00918496g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • PSA: 21.26
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